N-(4-methyl-1,3-thiazol-2-yl)bicyclo[2.2.1]heptane-2-carboxamide N-(4-methyl-1,3-thiazol-2-yl)bicyclo[2.2.1]heptane-2-carboxamide
Brand Name: Vulcanchem
CAS No.:
VCID: VC1098667
InChI: InChI=1S/C12H16N2OS/c1-7-6-16-12(13-7)14-11(15)10-5-8-2-3-9(10)4-8/h6,8-10H,2-5H2,1H3,(H,13,14,15)
SMILES: CC1=CSC(=N1)NC(=O)C2CC3CCC2C3
Molecular Formula: C12H16N2OS
Molecular Weight: 236.34 g/mol

N-(4-methyl-1,3-thiazol-2-yl)bicyclo[2.2.1]heptane-2-carboxamide

CAS No.:

Cat. No.: VC1098667

Molecular Formula: C12H16N2OS

Molecular Weight: 236.34 g/mol

* For research use only. Not for human or veterinary use.

N-(4-methyl-1,3-thiazol-2-yl)bicyclo[2.2.1]heptane-2-carboxamide -

Specification

Molecular Formula C12H16N2OS
Molecular Weight 236.34 g/mol
IUPAC Name N-(4-methyl-1,3-thiazol-2-yl)bicyclo[2.2.1]heptane-3-carboxamide
Standard InChI InChI=1S/C12H16N2OS/c1-7-6-16-12(13-7)14-11(15)10-5-8-2-3-9(10)4-8/h6,8-10H,2-5H2,1H3,(H,13,14,15)
Standard InChI Key TWKOKBQQEGAVOJ-UHFFFAOYSA-N
SMILES CC1=CSC(=N1)NC(=O)C2CC3CCC2C3
Canonical SMILES CC1=CSC(=N1)NC(=O)C2CC3CCC2C3

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